Methyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate

• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol
• IUPAC Name: methyl 2-piperidin-4-ylpyrimidine-5-carboxylate
• InChI: InChI=1S/C11H15N3O2/c1-16-11(15)9-6-13-10(14-7-9)8-2-4-12-5-3-8/h6-8,12H,2-5H2,1H3
• InChI Key: KXGWEQUXOOTDBB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(N=C1)C2CCNCC2

Description

Methyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C11H15N3O2 and its molecular weight is 221.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hydrogen chloride (4M in 1,4-dioxane, 3.04 ml, 12.15 mmol) was added to a stirred suspension of methyl 2-(1-(tert-butoxycarbonyl)piperidin-4-yl)pyrimidine-5-carboxylate (976 mg, 3.04 mmol) in methanol (15.20 ml) at 25° C. The resulting solution was stirred at ambient temperature for 18 hours. The reaction mixture was purified by ion exchange chromatography, using an SCX column. The desired product was eluted from the column using 7M NH3/MeOH and evaporated to dryness to afford methyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate (600 mg, 89%) as a yellow solid. This was used directly with no further purification.